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Compound of Interest

Compound Name: 1H-Indazole-5-boronic acid

Cat. No.: B1318709

Essential Safety and Handling Guide for 1H-
Indazole-5-boronic acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1H-Indazole-5-boronic acid.
Adherence to these protocols is essential for ensuring laboratory safety and procedural
accuracy.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 338454-14-1
Molecular Formula C7H7BN202[1]
Molecular Weight 161.95 g/mol [1]
Form Solid, powder
Melting Point 175-180 °CJ[1]
Storage Temperature 2-8°C

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2[2]
Eye Irritation Category 2[2]

Specific target organ toxicity — single exposure
) Category 3[2]
(Respiratory system)

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
Signal Word: Warning[1]
Pictogram:

walt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting chemical safety
goggles or a face shield.[3][4]

[5]16]

To protect eyes from dust and
splashes that can cause

serious irritation.[3][5]

Hand Protection

Chemically resistant gloves
(e.qg., nitrile).[3][4][5]

To prevent skin contact and
potential irritation.[3] Gloves
should be inspected before
use and changed if

contaminated.[5]

Body Protection

Laboratory coat. For larger
quantities or splash risk, a
chemical-resistant apron is

recommended.[3]

To protect skin from accidental

contact and spills.[3][5]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used if
dust or aerosols are
generated.[3][4][5][6]

To prevent irritation of the

respiratory tract.[3][5]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][3][5]

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure the work area is clean and uncluttered.[5] Confirm that

safety equipment, including eyewash stations and safety showers, is accessible.[2][5]
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» Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

» Handling the Compound:
o Avoid the formation and inhalation of dust and aerosols.[2][4]

o Weigh and transfer the solid using appropriate tools like a spatula to minimize dust
generation.[5]

o Keep the container tightly closed when not in use.[2][4][5]
e Hygiene Measures:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][5]
o Do not eat, drink, or smoke in the laboratory or handling area.[2][3][4]
o Remove and wash any contaminated clothing before reuse.[2][3]
Disposal Plan
All waste containing 1H-Indazole-5-boronic acid must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials, including used PPE, absorbent
materials from spills, and empty containers, in a designated, labeled, and sealed container
for hazardous waste.[3]

» Disposal Method: Dispose of chemical waste in accordance with local, state, and federal
regulations. Do not pour waste down the drain.[3] Contact a licensed professional waste
disposal service.[7] For liquid waste, consider dissolving the material in a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Spill Response Protocol

o Evacuate: Immediately clear the spill area of all non-essential personnel.[3]

o Ventilate: If safe to do so, ensure the area is well-ventilated.[3]
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o Contain: For small spills, use an inert absorbent material such as sand or vermiculite to
contain the substance. Avoid raising dust.[3]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[3]

Experimental Workflow for Handling 1H-Indazole-5-boronic acid
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Workflow for Safe Handling of 1H-Indazole-5-boronic acid
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Caption: Logical workflow for the safe handling and disposal of 1H-Indazole-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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